Cerium;copper

• CAS No.: 138097-10-6
• Molecular Formula: CeCu
• Molecular Weight: 203.66 g/mol
• IUPAC Name: cerium;copper
• InChI: InChI=1S/Ce.Cu
• InChI Key: SKEYZPJKRDZMJG-UHFFFAOYSA-N
• Canonical SMILES: [Cu].[Ce]

Description

Cerium (Ce) is a rare earth metal with variable oxidation states (+3 and +4), enabling diverse chemical behavior. It forms stable oxides (e.g., CeO₂) and salts (e.g., CeCl₃), widely used in catalysis, energy storage, and environmental remediation . Copper (Cu), a transition metal, exhibits +1 and +2 oxidation states, with applications spanning electronics, antimicrobial agents, and catalysis (e.g., Cu/CeO₂ systems) . Their compounds often interact synergistically or competitively in biological and industrial contexts, as explored below.

Comparison with Similar Compounds

Comparative Analysis of Cerium and Copper Compounds

Solubility and Reactivity

Cerium compounds exhibit solubility trends dependent on oxidation state and ligand type. Ce(III) chloride (CeCl₃) and nitrate (Ce(NO₃)₃) are highly soluble, whereas Ce(IV) hydroxide (Ce(OH)₄) and phosphate (CePO₄) are nearly insoluble . In contrast, copper sulfate (CuSO₄) and gluconate (C₁₂H₂₂CuO₁₄) are highly soluble, facilitating bioavailability in biological systems .

Table 1: Solubility of Selected Compounds

Compound	Solubility (g/100 mL H₂O)	Key Applications
CeCl₃	100 (20°C)	Catalysis, alloy production
CeO₂	Insoluble	Oxidative catalysis, UV filters
CuSO₄	31.6 (20°C)	Agriculture, electroplating
Cu/CeO₂ (catalyst)	N/A	Methanol synthesis

Catalytic Activity

Cerium-copper oxide composites demonstrate synergistic effects in catalysis. For methanol synthesis, Cu/CeO₂ (0.3 mmol Cu per gram) matches Pd/CeO₂ in activity at 473 K, with small Cu nanoparticles (~2 nm) enhancing surface reactivity . Optimal performance in CuO-ZnO-CeO₂ systems occurs at a CuO:CeO₂ weight ratio of 0.5, achieving a surface area of 181 m²·g⁻¹ . CeO₂ stabilizes Cu⁺/Cu²⁺ redox pairs, promoting CO oxidation and hydrogenation .

Table 2: Catalytic Performance of Cu/CeO₂ vs. Similar Systems

Catalyst	Reaction	Temperature (K)	Activity (mmol·g⁻¹·h⁻¹)	Key Feature
Cu/CeO₂	CO + H₂ → CH₃OH	473	0.45	CeO₂ stabilizes Cu NPs
Pd/CeO₂	CO + H₂ → CH₃OH	473	0.43	Higher cost than Cu
Cu/SiO₂	CO + H₂ → CH₃OH	523	0.05	Low activity despite NP size

Table 3: Functional Comparison in Environmental Contexts

Property	Cerium Compounds	Copper Compounds
Heavy metal sequestration	CePO₄ adsorbs Cu²⁺ (capacity: 45 mg/g)	CuO NPs adsorb As³⁺/Cr⁶⁺
Phytotoxicity	Reduces Cu uptake in roots	Excess Cu inhibits plant growth

Alloy Properties

Cerium-copper alloys (e.g., Ce26Cu74) enhance mechanical strength and thermal stability. Applications include electrical contacts and corrosion-resistant coatings. Theoretical properties include a density of ~8.92 g/cm³ and melting points varying with Ce content (e.g., 1085°C for pure Cu vs. 798°C for Ce-rich alloys) .

Table 4: Cerium-Copper Alloy Specifications

Alloy Code	Ce Content (%)	Density (g/cm³)	Melting Point (°C)
CE-CU-02	99	8.92	950–1085
CE-CU-05	99.999	8.89	800–1050

Q & A

Advanced Question: How can Ce/Cu molar ratios be optimized to balance catalytic activity and structural stability in NH₃-SCR applications?

Methodological Answer: Optimization requires systematic variation of Ce/Cu ratios (e.g., 1:5 to 1:1 w/w) during synthesis, followed by characterization (XRD, H₂-TPR) and catalytic testing. Evidence shows that a nominal Cu:Ce ratio of 5:1 in impregnation solutions results in ~10% Cu and ~3% Ce in the final catalyst due to differential cation adsorption . Higher Ce loading improves low-temperature NH₃-SCR activity but may reduce NO conversion efficiency at elevated temperatures due to cerium agglomeration . Use response surface methodology (RSM) to model interactions between ratios and activity, validated via fixed-bed reactor trials.

Basic Question: Which characterization techniques are essential for analyzing Ce-Cu catalysts?

Methodological Answer:
Core techniques include:

• X-ray diffraction (XRD): Identifies crystalline phases (e.g., CuO, CeO₂) and detects amorphous regions.
• H₂-temperature-programmed reduction (H₂-TPR): Probes redox properties; cerium doping shifts Cu²⁺ reduction peaks, indicating metal-support interactions .
• X-ray photoelectron spectroscopy (XPS): Quantifies surface Cu/Ce ratios and oxidation states. For instance, Ce³⁺ presence on TiO₂ surfaces correlates with enhanced catalytic activity .
• BET surface area analysis: Links porosity to catalytic performance.

Advanced Question: How can XPS data resolve contradictions in surface composition reports for Ce-Cu-TiO₂ systems?

Methodological Answer: Discrepancies often arise from sputtering effects or differential charging. To mitigate:

Use charge neutralization and calibrate binding energies to adventitious carbon (C 1s at 284.8 eV).

Deconvolute Cu 2p₃/₂ peaks to distinguish Cu⁺ (932.5 eV) and Cu²⁺ (933.8 eV) .

Analyze Ce 3d spectra for Ce³⁺ (u''' at 916 eV) and Ce⁴⁺ (v'''' at 903 eV) contributions.

Cross-validate with XAS to confirm bulk vs. surface oxidation states .

Basic Question: How to design experiments investigating Ce-Cu synergistic effects in catalytic oxidation?

Methodological Answer:

Define variables: Ce loading, Cu dispersion, reaction temperature.

Control groups: Compare Ce-free Cu catalysts with Ce-doped variants.

Benchmark metrics: NO conversion (%), N₂ selectivity (%), and activation energy (Eₐ).

Use a fixed-bed microreactor with online GC/MS for real-time product analysis .

Advanced Question: How to address contradictions in reported NH₃-SCO activity trends for Ce-Cu catalysts?

Methodological Answer: Conflicting results (e.g., low vs. high Ce efficacy) may stem from differences in:

• Pretreatment conditions: Calcination temperature affects CeO₂ crystallite size.
• Reactor configuration: Fixed-bed vs. flow reactors yield divergent mass transfer effects.
• Feed composition: H₂O or SO₂ presence can poison active sites.
  Apply sensitivity analysis to isolate variables and use in situ DRIFTS to identify intermediate species under varying conditions .

Basic Question: How to ensure reproducibility when synthesizing Ce-Cu catalysts from literature protocols?

Methodological Answer:

Extract exact parameters: precursor concentrations (e.g., 0.1 M Cu(NO₃)₂), pH (e.g., 10 ± 0.2), and aging time (e.g., 18 hours).

Replicate thermal treatment: Use programmable furnaces with ramp rates (e.g., 2°C/min) matching the source study .

Report deviations (e.g., ±5% Ce loading) and their impact on catalytic performance.

Advanced Question: What statistical methods are robust for analyzing variability in Ce-Cu catalytic activity data?

Methodological Answer:

• ANOVA: Tests significance of Ce/Cu ratio effects on NO conversion.
• Principal Component Analysis (PCA): Reduces dimensionality in multi-variable datasets (e.g., Ce loading, surface area, Eₐ).
• Error propagation analysis: Quantifies uncertainty in activity metrics from synthesis and measurement errors .

Basic Question: How to conduct a systematic literature review on Ce-Cu applications in environmental catalysis?

Methodological Answer:

Use databases (Web of Science, Scopus) with keywords: "cerium copper catalyst," "NH₃-SCR," "VOC oxidation."

Filter by characterization methods (e.g., "XPS," "in situ XRD") to exclude low-quality studies.

Organize findings into tables comparing synthesis methods, Ce/Cu ratios, and performance metrics .

Advanced Question: How to formulate a FINER (Feasible, Interesting, Novel, Ethical, Relevant) research hypothesis for Ce-Cu studies?

Methodological Answer:

• Feasible: "Can Ce doping (≤5 wt%) enhance Cu-Mg-Al hydrotalcites' low-temperature NH₃-SCR activity without increasing synthesis costs?"
• Novel: Focus on understudied variables (e.g., Ce³⁺/Ce⁴⁺ cycling kinetics).
• Ethical: Ensure compliance with lab safety protocols for handling NOx gases.
• Relevant: Align with SDG 11 (Sustainable Cities) via air pollution mitigation .